4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-benzoic acid

Specification

• Molecular Formula: C17H21BN2O4
• Molecular Weight: 328.2 g/mol
• IUPAC Name: 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]benzoic acid
• Standard InChI: InChI=1S/C17H21BN2O4/c1-16(2)17(3,4)24-18(23-16)14-9-19-20(11-14)10-12-5-7-13(8-6-12)15(21)22/h5-9,11H,10H2,1-4H3,(H,21,22)
• Standard InChI Key: YIQFECAZVZLFFZ-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(=O)O
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(=O)O

Introduction

Potential Applications

Given the structure of 4-[4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-benzoic acid, it likely serves as an intermediate in organic synthesis. The boronic acid pinacol ester group is commonly used in Suzuki-Miyaura cross-coupling reactions, which are crucial for forming carbon-carbon bonds in organic molecules.

Related Compounds and Their Applications

• Pyrazole-4-boronic acid pinacol ester (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) is a related compound used in organic synthesis, particularly in cross-coupling reactions.

• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)biphenyl-4-ol is another related compound, which also features the tetramethyl-1,3,2-dioxaborolan-2-yl group and is used in similar synthetic contexts.

Research Findings

While specific research findings on 4-[4-(4,4,5,5-Tetramethyl-dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-benzoic acid are not available, compounds with similar structures have been studied for their biological activities. For example, pyrazole derivatives have shown antioxidant and anticancer properties.

Data Table: Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Application
Pyrazole-4-boronic acid pinacol ester	C9H15BN2O	193.06	Organic synthesis, cross-coupling reactions
4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)biphenyl-4-ol	C18H21BO3	296.17	Organic synthesis, cross-coupling reactions